Cas no 827321-70-0 (3-Thiopheneethanol, β-methoxy-)
827321-70-0 structure
Product Name:3-Thiopheneethanol, β-methoxy-
CAS No:827321-70-0
MF:C7H10O2S
MW:158.218101024628
CID:684786
Update Time:2023-11-18
3-Thiopheneethanol, β-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiopheneethanol, b-methoxy-
- 3-Thiopheneethanol, beta-methoxy-
- CID 119092951
- 3-Thiopheneethanol, β-methoxy-
-
- Inchi: 1S/C7H10O2S/c1-9-7(4-8)6-2-3-10-5-6/h2-3,5,7-8H,4H2,1H3
- InChI Key: MJJTWXDTAVBRLL-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(CO)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Topological Polar Surface Area: 57.7
Experimental Properties
- Density: 1.190±0.06 g/cm3(Predicted)
- Boiling Point: 258.8±25.0 °C(Predicted)
- pka: 14.22±0.10(Predicted)
3-Thiopheneethanol, β-methoxy- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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